
3-Ethoxypropionitrile molecular structure and
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethoxypropionitrile

Cat. No.: B165598 Get Quote

In-Depth Technical Guide: 3-Ethoxypropionitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key physicochemical properties of 3-Ethoxypropionitrile. The information is curated for

professionals in research and development, offering precise data, generalized experimental

methodologies, and structural visualization to support laboratory and development activities.

Core Data Summary
The fundamental properties of 3-Ethoxypropionitrile are summarized in the table below,

providing a quick reference for quantitative data.
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Property Value Source(s)

Molecular Formula C₅H₉NO [1][2][3][4][5][6][7]

Molecular Weight 99.13 g/mol [1][3][5][6][7]

IUPAC Name 3-ethoxypropanenitrile [1][4][8]

CAS Number 2141-62-0 [1][2][3][4][5][8][9]

Canonical SMILES CCOCCC#N [1][4][8]

Appearance
Colorless to light yellow clear

liquid
[1][3]

Density 0.894 g/cm³ at 25 °C [1][3]

Boiling Point 171 °C [1][3][4]

Melting Point -48.9 °C [3]

Flash Point 63 - 64 °C [1][3]

Refractive Index 1.4075 [3]

Molecular Structure Visualization
The two-dimensional chemical structure of 3-Ethoxypropionitrile is depicted below. This

diagram illustrates the arrangement of atoms and bonds within the molecule, including the ethyl

ether group and the nitrile functional group.
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Caption: 2D structure of 3-Ethoxypropionitrile.

Experimental Protocols
While specific experimental reports for 3-Ethoxypropionitrile are proprietary, this section

outlines standard methodologies for determining the key properties listed above, providing a

framework for laboratory validation.

Structure Elucidation by Spectroscopy
The definitive structure of 3-Ethoxypropionitrile is typically confirmed using a combination of

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are fundamental

for determining the carbon-hydrogen framework. For 3-Ethoxypropionitrile, ¹H NMR would
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show characteristic signals for the ethyl group (a triplet and a quartet) and two methylene

groups, with chemical shifts influenced by the adjacent oxygen and nitrile groups.[7][10] 2D

NMR techniques like COSY, HSQC, and HMBC are employed to establish connectivity

between protons and carbons, confirming the precise arrangement of the ethoxy and

propionitrile fragments.[11][12][13]

Fourier-Transform Infrared (FTIR) Spectroscopy: An FTIR spectrum of 3-
Ethoxypropionitrile would prominently feature a sharp, strong absorption band

characteristic of the nitrile (C≡N) stretch, typically around 2240 cm⁻¹.[6] It would also show

C-O stretching vibrations for the ether linkage and C-H stretching for the alkane portions of

the molecule.[14]

Determination of Physicochemical Properties
1. Boiling Point Determination (Capillary Method)

The boiling point is a critical indicator of purity. A common and effective method is the capillary

technique using a Thiele tube or an aluminum heating block.[4][15]

Apparatus: Thiele tube or heating block, thermometer, small test tube (fusion tube), and a

capillary tube sealed at one end.[4][16][17]

Procedure:

A small amount of 3-Ethoxypropionitrile is placed in the fusion tube.

The capillary tube is inverted and placed inside the fusion tube with its open end

submerged in the liquid.[15]

The assembly is attached to a thermometer and heated gently and uniformly in a liquid

bath (e.g., paraffin oil) within the Thiele tube.[4][15]

As the temperature rises, air trapped in the capillary tube expands and escapes as

bubbles.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary.[4] The heat source is then removed, and the temperature at
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which the liquid is drawn back into the capillary tube upon cooling is recorded as the

precise boiling point.[15]

2. Density Measurement (Digital Density Meter)

Modern density measurements offer high precision and require small sample volumes. The

oscillating U-tube method, standardized by ASTM D4052, is widely used.[1][2][18]

Apparatus: A digital density meter equipped with an oscillating U-tube.[2]

Principle: The instrument measures the change in the oscillation frequency of a U-shaped

tube when it is filled with the sample liquid. This frequency change is directly related to the

density of the liquid.[2][3]

Procedure:

The instrument is calibrated using certified reference standards (e.g., dry air and ultrapure

water).

A small, bubble-free volume (typically < 1 mL) of 3-Ethoxypropionitrile is introduced into

the thermostatically controlled U-tube.[3]

The instrument induces oscillation and electronically measures the period.

Using the calibration data, the instrument's software calculates and displays the density of

the sample, often in g/cm³ or kg/m ³.[1][2] This method is highly reproducible and is a

standard in quality control settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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